N-(4-(4-isopropylphenyl)thiazol-2-yl)-2-(thiophen-2-yl)acetamide

• Molecular Formula: C18H18N2OS2
• Molecular Weight: 342.5 g/mol
• IUPAC Name: N-[4-(4-propan-2-ylphenyl)-1,3-thiazol-2-yl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C18H18N2OS2/c1-12(2)13-5-7-14(8-6-13)16-11-23-18(19-16)20-17(21)10-15-4-3-9-22-15/h3-9,11-12H,10H2,1-2H3,(H,19,20,21)
• InChI Key: ZYPXBSCZYRSKSI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CC3=CC=CS3

Description

N-(4-(4-isopropylphenyl)thiazol-2-yl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C18H18N2OS2 and its molecular weight is 342.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To the mixture of fluoro-N,N,N″,N″-tetramethylformamidinium hexafluorophosphate (TFFH) (290 mg, 1.1 mmol) and thiophen-2-acetic acid (156 mg, 1 mmol) at 0° C. was added diisopropylethylamine (0.35 mL, 2 mmol) and stirred at same temperature for 20 min. before adding 2-aminothiazole (261 mg, 1.2 mmol). The reaction mixture was warmed to room temperature and stirred for 12 h. The mixture was concentrated and loaded onto silica gel column to provide N-[4-(4-isopropyl-phenyl)-thiazol-2-yl]-2-thiophen-2-yl-acetamide (273 mg). LCMS m/z: 344 (M+1)+.